Cas no 2034307-76-9 (2-(2-methoxyphenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide)

• Product Name: 2-(2-methoxyphenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide
• CAS No: 2034307-76-9
• MF: C₁₉H₁₈N₂O₂S
• MW: 338.423423290253
• CID: 5377198
• Update Time: 2025-10-31

2-(2-methoxyphenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenyl)-N-[(2-thiophen-3-ylpyridin-4-yl)methyl]acetamide
• 2-(2-methoxyphenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide

• Inchi： 1S/C19H18N2O2S/c1-23-18-5-3-2-4-15(18)11-19(22)21-12-14-6-8-20-17(10-14)16-7-9-24-13-16/h2-10,13H,11-12H2,1H3,(H,21,22)
• InChI Key： NLNBUJQONNJRRV-UHFFFAOYSA-N
• SMILES： C(NCC1C=CN=C(C2C=CSC=2)C=1)(=O)CC1=CC=CC=C1OC

Additional information on 2-(2-methoxyphenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide

Introduction to 2-(2-methoxyphenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide (CAS No. 2034307-76-9)

2-(2-methoxyphenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2034307-76-9, belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2-(2-methoxyphenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide consists of a phenyl ring substituted with a methoxy group at the 2-position, connected to an acetamide moiety. The acetamide group is further linked to a pyridine ring, which is itself substituted with a thiophene ring at the 2-position. This intricate arrangement of heterocyclic rings and functional groups contributes to the compound's potential for diverse interactions with biological targets.

In recent years, there has been growing interest in molecules that combine features of both arylamines and thiophene derivatives. The presence of a thiophene ring in particular has been associated with various pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The pyridine moiety serves as an additional scaffold that can modulate the electronic properties of the molecule, influencing its binding affinity and selectivity.

One of the most compelling aspects of 2-(2-methoxyphenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide is its potential as a scaffold for developing novel therapeutic agents. The combination of a methoxy-substituted phenyl ring and a thiophene-pyridine hybrid offers multiple opportunities for structural optimization. Researchers have been exploring such molecules as they may exhibit enhanced efficacy and reduced toxicity compared to traditional small-molecule drugs.

The pharmacological profile of this compound has not yet been fully elucidated, but preliminary studies suggest that it may possess inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, the pyridine-thiophene moiety could interact with targets such as kinases or transcription factors, while the phenyl ring might engage in hydrophobic interactions with binding pockets. These interactions could lead to therapeutic effects in conditions such as cancer, inflammation, or neurological disorders.

Advances in computational chemistry have enabled researchers to predict the binding modes and affinities of molecules like 2-(2-methoxyphenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide with high precision. Molecular docking studies have shown that this compound can bind effectively to several protein targets, suggesting its potential as a lead compound for drug development. These virtual screening approaches have accelerated the process of identifying promising candidates for further experimental validation.

In vitro assays have begun to reveal the biological activity of CAS No. 2034307-76-9. Initial experiments indicate that it may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammatory responses. Additionally, the compound's interaction with mitochondrial targets has been explored, as dysregulation of mitochondrial function is associated with various pathological conditions.

The synthesis of 2-(2-methoxyphenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as cross-coupling reactions between aryl halides and organometallic reagents, as well as nucleophilic substitutions to introduce the desired functional groups. Recent advances in catalytic systems have made these reactions more efficient and scalable, facilitating access to complex molecular architectures.

The development of novel synthetic methodologies is crucial for optimizing the production of this compound. Techniques such as transition-metal-catalyzed coupling reactions and palladium-mediated transformations have been particularly useful in constructing the intricate core structure of CAS No. 2034307-76-9. These methods not only improve yield but also allow for greater flexibility in modifying the molecular framework.

The pharmacokinetic properties of 2-(2-methoxyphenyl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}acetamide are under active investigation to assess its suitability for clinical applications. Parameters such as solubility, stability, bioavailability, and metabolic clearance are critical factors that determine whether a drug candidate will progress to human trials. Preliminary data suggest that modifications to the molecular structure could enhance these properties significantly.

One area of focus has been on improving solubility and bioavailability through structural optimization. The introduction of polar functional groups or hydrogen bonding sites can enhance solubility in aqueous media, while modifications at the periphery of the molecule can improve membrane permeability. These changes are expected to enhance oral bioavailability and therapeutic efficacy.

The potential therapeutic applications of CAS No. 2034307-76-9 are broad and span multiple disease areas. In oncology, for example, inhibitors targeting kinases overexpressed in cancer cells represent a major focus of drug development efforts. The unique structural features of this compound make it an attractive candidate for designing kinase inhibitors with improved selectivity and potency.

In neurology, another area where this molecule shows promise is in treating neurodegenerative diseases such as Alzheimer's or Parkinson's disease. The ability of 2-(2-methoxyphenyl)-N-{[2-(thiophen-3-yl)pyridin-4-y]]methyl}acetamide to interact with specific protein targets involved in these conditions could lead to novel therapeutic strategies.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are identified and optimized. Machine learning algorithms can analyze vast datasets containing structural information and biological activity data to predict promising candidates like CAS No. 2034307_76_9 before they are synthesized experimentally.

AI-driven virtual screening platforms have accelerated the identification of novel scaffolds by rapidly evaluating millions of potential compounds based on their predicted binding affinities and pharmacokinetic properties. This approach has significantly reduced the time and cost associated with traditional high-throughput screening methods.

The future direction for research on CAS No 2034307_76_9 includes both laboratory-based experimentation and computational modeling studies aimed at elucidating its mechanism(s) of action fully understanding how it interacts with biological targets will be crucial for optimizing its therapeutic potential